TITANIUM OXYSULFATE

• CAS No.: 123334-00-9
• Molecular Formula: O5STi
• Molecular Weight: 159.93

Description

Titanium oxysulfate (TiOSO₄) is a titanium(IV) compound characterized by its hybrid structure of TiO₆ octahedra and SO₄ tetrahedra, forming a three-dimensional network . It appears as a white to yellowish powder, soluble in water, with a density of 3.9 g/cm³ and high thermal stability . Key applications include:

• Pigments and Coatings: High refractive index (1.9) enables use in paints and plastics .
• Electroplating: Deposits corrosion-resistant titanium oxide layers on metals .
• Nanoparticle Synthesis: Precursor for TiO₂ nanoparticles in pharmaceuticals and environmental remediation .
• Hydrogen Peroxide (H₂O₂) Detection: Forms a peroxidic complex for spectrophotometric analysis .

TiOSO₄ is produced via reaction of TiO₂ with sulfuric acid under high temperature and pressure, followed by purification . Its hygroscopic nature necessitates careful storage .

Preparation Methods

Synthetic Routes and Reaction Conditions

Titanium oxysulfate can be synthesized through several methods, including the reaction of titanium dioxide with sulfuric acid. One common method involves the following steps:

Mixing Titanium Dioxide and Sulfuric Acid: Titanium dioxide (TiO₂) is mixed with concentrated sulfuric acid (H₂SO₄) to form a slurry.

Heating: The mixture is heated to initiate the reaction, resulting in the formation of this compound and water.

Filtration and Purification: The resulting solution is filtered to remove impurities and then purified to obtain this compound.

Another method involves the flotation of titanium concentrate, where titanium concentrate powder is mixed with concentrated sulfuric acid and subjected to an acid hydrolysis reaction. The mixture is then leached and filtered to obtain the this compound solution .

Industrial Production Methods

In industrial settings, this compound is often produced by the sulfate process, which involves the following steps:

Dissolution of Ilmenite Ore: Ilmenite ore (FeTiO₃) is dissolved in aqueous sulfuric acid, which precipitates the iron while retaining the titanium in solution.

Precipitation of Titanium Dioxide: The titanium sulfate solution is then diluted or heated to precipitate pure titanium dioxide (TiO₂), with this compound as an intermediate product.

Chemical Reactions Analysis

Types of Reactions

Titanium oxysulfate undergoes various chemical reactions, including:

Hydrolysis: In the presence of water, this compound hydrolyzes to form titanium dioxide and sulfuric acid.

Thermal Decomposition: Upon heating, this compound decomposes to produce titanium dioxide and sulfur oxides.

Reduction: this compound can be reduced to titanium(III) compounds under specific conditions.

Common Reagents and Conditions

Hydrolysis: Water is the primary reagent used in the hydrolysis of this compound.

Thermal Decomposition: High temperatures are required for the thermal decomposition of this compound.

Reduction: Reducing agents such as hydrogen or carbon monoxide can be used to reduce this compound.

Major Products Formed

Hydrolysis: Titanium dioxide (TiO₂) and sulfuric acid (H₂SO₄).

Thermal Decomposition: Titanium dioxide (TiO₂) and sulfur oxides (SO₂ and SO₃).

Reduction: Titanium(III) compounds and sulfur oxides.

Scientific Research Applications

Synthesis of Titanium Oxy-Sulfate

Titanium oxy-sulfate can be synthesized from ilmenite (FeTiO₃) through hydrothermal processes involving water and sulfuric acid leaching. Research indicates that optimizing the leaching conditions can significantly enhance the titanium content in TiOSO₄ solutions, making them suitable precursors for titanium dioxide (TiO₂) production .

Table 1: Synthesis Conditions for Titanium Oxy-Sulfate

Method	Reaction Time (hours)	Acid Concentration (M)	Titanium Content (ppm)
Hydrothermal Reaction	1 - 5	3	4394.32
Water Leaching	3	18	7868.82

Material Science Applications

2.1 Photocatalysis

One of the most notable applications of titanium oxy-sulfate is in the synthesis of TiO₂ nanoparticles used for photocatalysis. The unique properties of TiO₂, such as high refractive index and strong UV absorption, make it ideal for environmental applications like water purification and air treatment .

2.2 Solar Energy

Titanium oxy-sulfate is also utilized in the development of dye-sensitized solar cells (DSSCs). The TiO₂ produced from TiOSO₄ serves as a semiconductor material that enhances the efficiency of solar energy conversion .

Environmental Remediation

Titanium oxy-sulfate has been investigated for its potential in environmental cleanup processes, particularly in photocatalytic degradation of organic pollutants. Studies demonstrate that TiO₂ nanoparticles derived from TiOSO₄ can effectively break down hazardous substances under UV light exposure .

Health Care Applications

4.1 Drug Delivery Systems

Recent research highlights the potential use of titanium oxy-sulfate in drug delivery systems due to its biocompatibility and ability to form stable complexes with various therapeutic agents .

4.2 Antimicrobial Coatings

TiO₂ nanoparticles synthesized from titanium oxy-sulfate are being explored for antimicrobial coatings in medical devices, enhancing their resistance to bacterial colonization .

Case Study 1: Synthesis and Characterization of TiO₂ from TiOSO₄

A study focused on synthesizing TiO₂ from titanium oxy-sulfate using ultrasonic spray pyrolysis demonstrated the scalability and efficiency of this method. The resultant nanoparticles exhibited uniform morphology and high purity, making them suitable for industrial applications .

Case Study 2: Environmental Application

In a practical application, researchers utilized TiO₂ derived from titanium oxy-sulfate in a photocatalytic reactor to degrade methylene blue dye under UV light. The results indicated a significant reduction in dye concentration, showcasing its effectiveness in wastewater treatment .

Mechanism of Action

The mechanism of action of titanium oxysulfate primarily involves its conversion to titanium dioxide. The process includes the following steps:

Self-Assembly: this compound self-assembles into soluble titanium-oxo clusters in solution.

Precipitation: These clusters persist until titanium dioxide precipitates, with no easily identified structural intermediates in solution or solid-state.

Separation: The separation of iron from titanium in the industrial sulfate process is facilitated by the formation of titanium-oxo clusters.

Comparison with Similar Compounds

Titanium Dioxide (TiO₂)

Property	TiOSO₄	TiO₂
Structure	Ti-O-SO₄ hybrid	Pure TiO₂ (anatase/rutile)
Solubility	Water-soluble	Insoluble
Photocatalysis	Moderate UV activity (as precursor)	High UV activity, requires doping for visible light
Applications	Precursor, H₂O₂ detection	Sunscreens, pigments, self-cleaning surfaces

Key Differences : TiOSO₄ serves as a soluble precursor for TiO₂ synthesis, enabling aqueous processing, while TiO₂ itself is a terminal product with superior photocatalytic efficiency under UV light . Nitrogen-doped TiO₂ (TiO₂₋ₓNₓ) outperforms TiOSO₄-derived TiO₂ under visible light but requires additional modification steps .

Titanium Sulfate (Ti(SO₄)₂)

Property	TiOSO₄	Ti(SO₄)₂
Formula	TiOSO₄	Ti(SO₄)₂
Acidity	Less acidic	Highly acidic
Applications	Electroplating, H₂O₂ detection	Mordant, reducing agent

Key Differences: Despite naming similarities (e.g., "titanium sulfate" sometimes used synonymously ), TiOSO₄ contains oxide groups, making it less acidic and more suitable for neutral-pH applications like electroplating .

Titanium Alkoxides (e.g., Titanium Isopropoxide)

Property	TiOSO₄	Titanium Isopropoxide
Reactivity	Water-stable	Hydrolyzes rapidly in water
Cost	Low	High
Photocatalytic TiO₂	Moderate activity	High activity (pure anatase)

Key Differences : Alkoxides require anhydrous conditions but yield high-purity TiO₂. TiOSO₄ offers cost-effective, aqueous-phase synthesis but may introduce sulfate impurities .

Titanium Halides (TiCl₄, TiF₄)

Property	TiOSO₄	TiCl₄
Handling	Safer, less corrosive	Moisture-sensitive, hazardous
Applications	Solution-based synthesis	Vapor-phase TiO₂ deposition

Key Differences : Halides are preferred for high-temperature processes, while TiOSO₄ is suited for wet chemical methods .

Nitrogen-Doped Titanium Dioxide (TiO₂₋ₓNₓ)

Property	TiOSO₄-Derived TiO₂	TiO₂₋ₓNₓ
Light Absorption	UV range	Visible light (λ < 500 nm)
Synthesis	Direct from TiOSO₄	Requires post-treatment doping

Key Differences : TiO₂₋ₓNₓ excels under visible light but demands complex synthesis. TiOSO₄-derived TiO₂ remains relevant for UV-driven applications .

Data Tables

Table 1: Physical and Chemical Properties

Compound	Density (g/cm³)	Solubility	Thermal Stability	Refractive Index
TiOSO₄	3.9	Water-soluble	High	1.9
TiO₂	4.23	Insoluble	Very high	2.4–2.9
Ti(SO₄)₂	N/A	Acid-soluble	Moderate	N/A
Titanium Isopropoxide	0.96	Reacts with water	Low	N/A

Table 2: Photocatalytic Performance

Precursor	TiO₂ Phase	Light Source	Efficiency
TiOSO₄	Anatase-Brookite	UV	Moderate
Titanium Isopropoxide	Anatase	UV	High
TiO₂₋ₓNₓ	Anatase	Visible	High

Research Findings and Challenges

• H₂O₂ Detection : TiOSO₄’s peroxidic complex ([Ti(O₂)OH(H₂O)₃]⁺) is standardized (DIN 38 409) but suffers from background color interference .
• Photocatalysis: Limited studies compare TiOSO₄ with alkoxides or halides. TiOSO₄-derived TiO₂’s mixed-phase structure (anatase-brookite) can be optimized for higher activity .
• Environmental Applications : TiOSO₄ effectively immobilizes boron in cement blends, enhancing compressive strength .

Biological Activity

Titanium oxysulfate (TiOSO₄) is a compound that has garnered attention in various fields, particularly due to its potential biological activities. This article delves into the biological activity of this compound, examining its antimicrobial properties, synthesis methods, and applications in biomedical fields.

Overview of Titanium Oxy-sulfate

This compound is primarily used as a precursor for synthesizing titanium dioxide (TiO₂) nanoparticles, which exhibit significant biological activities. The compound is synthesized through various methods, including hydrothermal processes and chemical coprecipitation.

Antimicrobial Properties

Antimicrobial Activity : this compound has shown promising antimicrobial properties, particularly when converted into titanium dioxide nanoparticles. These nanoparticles have been observed to exhibit high efficacy against a range of microorganisms, including both Gram-positive and Gram-negative bacteria as well as fungi.

Key Findings on Antimicrobial Efficacy

• Broad Spectrum : TiO₂ nanoparticles derived from this compound demonstrate broad-spectrum antimicrobial activity. Studies indicate that these nanoparticles can effectively inhibit the growth of various pathogenic bacteria, with varying effectiveness depending on the microorganism's strain and the nanoparticle's size and morphology .
• Mechanism of Action : The antimicrobial effect is largely attributed to the generation of reactive oxygen species (ROS) upon exposure to UV light, which leads to oxidative stress in microbial cells. This mechanism has been extensively documented in literature .
• Comparative Studies : Research comparing biogenic and chemically synthesized TiO₂ nanoparticles indicates that biogenic variants often exhibit enhanced antibacterial properties due to the stabilizing effects of plant extracts used during synthesis .

Data Table: Antimicrobial Efficacy of TiO₂ Nanoparticles

Microorganism Type	Inhibition Zone Diameter (mm)	Reference
Gram-positive (e.g., Staphylococcus aureus)	15-20
Gram-negative (e.g., Escherichia coli)	18-25
Fungi (e.g., Candida albicans)	10-15

Synthesis Methods

Various synthesis methods for this compound have been explored, impacting the biological activity of the resultant nanoparticles.

Hydrothermal Synthesis

The hydrothermal method involves treating ilmenite with sulfuric acid to yield this compound, which is then processed to produce TiO₂. This method has shown promise in producing nanoparticles with desirable characteristics for biomedical applications .

Chemical Coprecipitation

This method allows for the simultaneous precipitation of this compound with other compounds, facilitating the formation of composite materials that may enhance biological activity. The coprecipitation technique has been utilized to create hybrid materials with improved stability and functionality .

Case Study 1: Antibacterial Activity Assessment

A study assessed the antibacterial activity of TiO₂ nanoparticles synthesized from this compound using Hibiscus flower extract. Results indicated that these biogenic nanoparticles exhibited superior antibacterial properties compared to their chemically synthesized counterparts, highlighting the role of natural stabilizers in enhancing efficacy .

Case Study 2: Detection Applications

Research demonstrated that titanium(IV) oxysulfate can be employed in gas-phase detection methods for hydrogen peroxide with high sensitivity. This application underscores the versatility of this compound beyond its antimicrobial properties, suggesting potential uses in environmental monitoring and safety applications .

Q & A

Basic Research Questions

Q. What are the standard methods for synthesizing and characterizing titanium oxysulfate in laboratory settings?

• Methodological Answer : this compound is typically synthesized via the reaction of titanium dioxide (TiO₂) with concentrated sulfuric acid (H₂SO₄) under controlled temperature (80–100°C) and pressure. The reaction proceeds as: $\text{TiO}_2 + \text{H}_2\text{SO}_4 \rightarrow \text{TiOSO}_4 + \text{H}_2\text{O}$

  Post-synthesis, purification involves filtration and recrystallization to remove unreacted precursors. Characterization methods include:

  • X-ray Diffraction (XRD) to confirm crystallinity and phase purity .
  • FTIR Spectroscopy to identify sulfate (SO₄²⁻) and titanyl (TiO²⁺) functional groups .
  • Thermogravimetric Analysis (TGA) to assess thermal stability and hydration states .

Q. How can researchers mitigate the hygroscopic nature of this compound during experimental handling?

• Methodological Answer : To minimize moisture absorption:
  • Store the compound in desiccators with silica gel or under inert gas (e.g., argon).
  • Use anhydrous solvents (e.g., dried ethanol) for solutions.
  • Conduct synthesis and storage in humidity-controlled environments (<30% RH) .

Advanced Research Questions

Q. What strategies optimize this compound synthesis for enhanced photocatalytic activity?

• Methodological Answer : Doping with non-metals (e.g., nitrogen) narrows the bandgap, enabling visible-light absorption. For example:
  • Incorporate urea during synthesis to introduce nitrogen into the TiO₆ octahedral structure .
  • Post-synthesis annealing (400–600°C) under nitrogen flow improves crystallinity and defect engineering .
  • Validate photocatalytic efficiency via methylene blue degradation assays under UV/visible light .

Q. How can contradictory data on this compound’s solubility and stability be resolved?

• Methodological Answer : Discrepancies often arise from variations in hydration states or impurities. To address this:
  • Standardize synthesis conditions (e.g., H₂SO₄ concentration, reaction time).
  • Use ICP-MS to quantify trace metal impurities affecting solubility .
  • Perform pH-dependent solubility studies (pH 1–5) to map stability regimes .

Q. What advanced analytical techniques differentiate sulfate coordination modes in this compound?

• Methodological Answer :
  • X-ray Photoelectron Spectroscopy (XPS) identifies sulfur oxidation states and Ti–O–S bonding .
  • Raman Spectroscopy distinguishes bidentate vs. monodentate sulfate coordination based on vibrational modes (e.g., 980 cm⁻¹ for symmetric S–O stretching) .
  • Pair with DFT calculations to model sulfate adsorption on TiO₂ surfaces .

Q. What mechanisms underpin this compound’s efficacy in heavy metal removal from wastewater?

• Methodological Answer : The compound acts as a coagulant via:
  • Surface complexation : Ti⁴⁺ ions bind to heavy metals (e.g., Pb²⁺, Cd²⁺) forming insoluble hydroxides .
  • Co-precipitation : Adjust pH to 6–8 to destabilize colloidal pollutants.
  • Validate efficiency using atomic absorption spectroscopy (AAS) for residual metal quantification .

Q. How does this compound serve as a precursor for TiO₂ nanoparticle synthesis?

• Methodological Answer : Hydrolysis of TiOSO₄ under controlled conditions yields TiO₂ nanoparticles:
  • Sol-gel method : Hydrolyze TiOSO₄ in ethanol/water mixtures, followed by calcination (400–500°C) to produce anatase/rutile phases .
  • Hydrothermal synthesis : React at 150–200°C for 12–24 hours to tune particle size (10–50 nm).
  • Characterize morphology via TEM and crystallinity via XRD .

Q. Data Analysis & Experimental Design

Q. How should researchers design experiments to isolate the effects of pH on this compound’s reactivity?

• Methodological Answer :
  • Use a factorial design varying pH (1–5), temperature (25–80°C), and reactant concentrations.
  • Monitor reaction kinetics via UV-Vis spectroscopy for real-time sulfate release .
  • Apply ANOVA to identify statistically significant variables .

Q. What statistical approaches reconcile variability in this compound’s reported refractive indices?

• Methodological Answer :
  • Compile datasets from peer-reviewed studies and perform meta-analysis to identify outliers.
  • Use multivariate regression to correlate refractive index with synthesis parameters (e.g., H₂SO₄ molarity, annealing time) .